Cas no 1131614-41-9 (3-Iodo-4-(pentyloxy)benzoic acid)

• Product Name: 3-Iodo-4-(pentyloxy)benzoic acid
• CAS No: 1131614-41-9
• MF: C₁₂H₁₅IO₃
• MW: 334.150176286697
• MDL: MFCD11110796
• CID: 1015696
• PubChem ID: 44828900
• Update Time: 2025-10-28

3-Iodo-4-(pentyloxy)benzoic acid Chemical and Physical Properties

Names and Identifiers

• 3-Iodo-4-(pentyloxy)benzoic acid
• 3-iodo-4-pentoxybenzoic acid
• 3-iodanyl-4-pentoxy-benzoic acid
• AK130400
• CTK8E2133
• FT-0655837
• KB-145114
• SBB067998
• 3-iodo-4-pentoxy-benzoic acid
• DTXSID80660989
• 3-iodo-4-(pentyloxy)benzoicacid
• DB-057924
• A802883
• 1131614-41-9
• AKOS015843168

• MDL： MFCD11110796
• Inchi： 1S/C12H15IO3/c1-2-3-4-7-16-11-6-5-9(12(14)15)8-10(11)13/h5-6,8H,2-4,7H2,1H3,(H,14,15)
• InChI Key： BGOAIPSNPARGNA-UHFFFAOYSA-N
• SMILES： IC1C=C(C(=O)O)C=CC=1OCCCCC

Computed Properties

• Exact Mass: 334.00659g/mol
• Monoisotopic Mass: 334.00659g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 6
• Complexity: 220
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 46.5Ų

Additional information on 3-Iodo-4-(pentyloxy)benzoic acid

Recent Advances in the Study of 3-Iodo-4-(pentyloxy)benzoic Acid (CAS: 1131614-41-9) in Chemical Biology and Pharmaceutical Research

The compound 3-Iodo-4-(pentyloxy)benzoic acid (CAS: 1131614-41-9) has recently emerged as a molecule of significant interest in chemical biology and pharmaceutical research. This aromatic iodo-benzoic acid derivative has shown promising potential in various applications, particularly in medicinal chemistry and drug development. Recent studies have focused on its unique chemical properties, synthetic utility, and biological activities, making it a valuable scaffold for further investigation.

Structural analysis reveals that 3-Iodo-4-(pentyloxy)benzoic acid combines several pharmacologically relevant features: an iodo-substituent that can participate in various coupling reactions, a pentyloxy side chain that enhances lipophilicity, and a carboxylic acid group that provides opportunities for further derivatization. These characteristics make it particularly useful as a building block in the synthesis of more complex bioactive molecules. Recent synthetic approaches have optimized the preparation of this compound, achieving higher yields and purity levels suitable for pharmaceutical applications.

In pharmacological studies, researchers have explored the biological activities of 3-Iodo-4-(pentyloxy)benzoic acid and its derivatives. Preliminary results indicate potential anti-inflammatory properties, with the compound showing inhibitory effects on certain pro-inflammatory cytokines. The pentyloxy side chain appears to play a crucial role in modulating these biological activities, suggesting structure-activity relationships worth further investigation. Current research is focusing on understanding the molecular mechanisms underlying these effects and exploring potential therapeutic applications.

The compound has also gained attention in materials science applications. Its unique combination of aromaticity, halogen presence, and flexible side chain makes it interesting for the development of liquid crystalline materials and organic electronic components. Recent studies have demonstrated its utility in creating self-assembled monolayers with potential applications in biosensors and other diagnostic devices.

Future research directions for 3-Iodo-4-(pentyloxy)benzoic acid include further exploration of its biological activities, optimization of its physicochemical properties for drug development, and investigation of its potential in materials science applications. The compound's versatility and the growing body of research surrounding it suggest that it will continue to be an important focus in chemical biology and pharmaceutical research in the coming years.